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Compound of Interest

Compound Name: Thiol-PEG3-thiol

Cat. No.: B521457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and

application of Thiol-PEG3-thiol (also known by its synonym 1,8-Dimercapto-3,6-dioxaoctane).

This bifunctional crosslinker is a valuable tool in various scientific disciplines, including

bioconjugation, nanotechnology, and materials science. Adherence to strict safety protocols is

paramount when working with this compound to ensure personnel safety and experimental

integrity.

Chemical and Physical Properties
Thiol-PEG3-thiol is a linear molecule featuring two terminal thiol (-SH) groups separated by a

three-unit polyethylene glycol (PEG) spacer. This structure imparts unique characteristics, such

as increased hydrophilicity and flexibility, making it suitable for a range of applications.
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Property Value

Molecular Formula C6H14O2S2

Molecular Weight 182.3 g/mol

Appearance Colorless to light yellow liquid

CAS Number 14970-87-7

Synonyms
1,8-Dimercapto-3,6-dioxaoctane, HS-PEG3-SH,

2,2'-(Ethylenedioxy)diethanethiol

Boiling Point 225 °C (lit.)

Density 1.12 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.509 (lit.)

Solubility
Partially soluble in water. Soluble in many

organic solvents.

Safety Data Sheet (SDS) Overview
While a single comprehensive Safety Data Sheet for Thiol-PEG3-thiol is not universally

available, the following information has been compiled from various sources for its synonym,

1,8-Dimercapto-3,6-dioxaoctane.

Hazard Identification
GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Pictograms:

Signal Word:Warning

Precautionary Statements:

Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-

ventilated area. Avoid release to the environment. Wear protective gloves/protective

clothing/eye protection/face protection.

Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

Rinse mouth. IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs: Get

medical advice/attention. Take off contaminated clothing and wash before reuse. IF

INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell. IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention. Collect spillage.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.
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Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
Quantitative toxicity data for Thiol-PEG3-thiol is limited. The following data is for its synonym,

1,8-Dimercapto-3,6-dioxaoctane.

Metric Value Species

LD50, Oral 300 - 2000 mg/kg Rat

LC50, Inhalation 1 - 5 mg/L (4 hours) Rat

Handling and Storage Precautions
Proper handling and storage are crucial to maintain the stability of Thiol-PEG3-thiol and to

ensure the safety of laboratory personnel.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat should be

worn.

Respiratory Protection: If working outside a fume hood or with large quantities, use a

NIOSH-approved respirator with an appropriate cartridge.

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong bases, and strong acids. The

recommended storage temperature is typically -20°C to protect from degradation.

Experimental Protocols and Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/product/b521457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b521457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiol-PEG3-thiol is a versatile crosslinker used in a variety of applications. Below are

generalized protocols and workflows illustrating its use.

Formation of Self-Assembled Monolayers (SAMs) on
Gold Surfaces
The strong affinity of thiol groups for gold surfaces makes Thiol-PEG3-thiol an excellent

candidate for forming self-assembled monolayers, which can be used to functionalize

biosensors or other surfaces.

Experimental Workflow:

Substrate Preparation Self-Assembly Post-Assembly

Clean Gold Substrate
(e.g., Piranha solution or UV/Ozone)

Rinse with Ethanol/Water
and Dry with N2

Prepare Dilute Solution
of Thiol-PEG3-thiol in Ethanol

Immerse Gold Substrate
in Thiol Solution

Incubate for 12-24 hours
(under inert atmosphere)

Rinse with Ethanol
to Remove Physisorbed Thiols

Dry the SAM-coated
Substrate with N2

Click to download full resolution via product page

Workflow for the formation of a self-assembled monolayer of Thiol-PEG3-thiol on a gold

substrate.

Methodology:

Substrate Preparation: A gold-coated substrate is thoroughly cleaned to remove any organic

contaminants. This can be achieved using methods such as piranha solution treatment (a

mixture of sulfuric acid and hydrogen peroxide; extreme caution is advised) or UV/ozone

cleaning. The cleaned substrate is then rinsed with ultrapure water and ethanol and dried

under a stream of nitrogen.

Thiol Solution Preparation: A dilute solution of Thiol-PEG3-thiol (typically 1-10 mM) is

prepared in a suitable solvent, such as ethanol.

Self-Assembly: The clean, dry gold substrate is immersed in the thiol solution in a sealed

container to prevent solvent evaporation and contamination. The self-assembly process is
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typically allowed to proceed for 12-24 hours at room temperature. For optimal monolayer

formation, this step can be performed under an inert atmosphere (e.g., nitrogen or argon).

Rinsing and Drying: After incubation, the substrate is removed from the thiol solution and

rinsed thoroughly with ethanol to remove any non-covalently bound (physisorbed) molecules.

The substrate with the self-assembled monolayer is then dried under a stream of nitrogen.

Bioconjugation: Crosslinking of Two Biomolecules
The two terminal thiol groups of Thiol-PEG3-thiol can be used to crosslink two different

molecules that have thiol-reactive functional groups, such as maleimides or haloacetamides.

Logical Relationship for Crosslinking:

Molecule A
(with Maleimide group)

Intermediate Conjugate
(Molecule A-S-PEG3-SH)

Reacts with one
thiol group

Thiol-PEG3-thiol

Final Crosslinked Product
(Molecule A-S-PEG3-S-Molecule B)

Reacts with second
thiol group

Molecule B
(with Maleimide group)

Click to download full resolution via product page

Logical flow of a two-step bioconjugation reaction using Thiol-PEG3-thiol as a crosslinker.

Methodology:

Reaction with the First Molecule: Thiol-PEG3-thiol is reacted with the first molecule

containing a thiol-reactive group (e.g., a maleimide-functionalized protein) in a suitable buffer
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(pH 6.5-7.5). The reaction is typically carried out at room temperature for 1-2 hours or

overnight at 4°C. Stoichiometry is controlled to favor the formation of the 1:1 adduct.

Purification (Optional but Recommended): The intermediate conjugate (Molecule A-S-PEG3-

SH) is purified from excess unreacted Thiol-PEG3-thiol and Molecule A using techniques

such as size exclusion chromatography (SEC) or dialysis.

Reaction with the Second Molecule: The purified intermediate conjugate is then reacted with

the second molecule, which also possesses a thiol-reactive group. The reaction conditions

are similar to the first step.

Final Purification: The final crosslinked product is purified to remove any unreacted

components.

Thiol-Ene "Click" Chemistry for Hydrogel Formation
Thiol-PEG3-thiol can participate in thiol-ene reactions with molecules containing multiple "ene"

(alkene) functional groups, such as multi-arm PEG-norbornene, to form hydrogels. This

reaction is often initiated by light (photopolymerization) in the presence of a photoinitiator.

Experimental Workflow for Hydrogel Formation:
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Precursor Solution Preparation

Photopolymerization

Dissolve Thiol-PEG3-thiol
in buffer

Mix all components

Dissolve Multi-arm
PEG-Norbornene in buffer Add Photoinitiator

Expose precursor solution
to UV light (e.g., 365 nm)

Hydrogel network forms

Click to download full resolution via product page

Workflow for the formation of a hydrogel via thiol-ene photopolymerization.

Methodology:

Precursor Solution Preparation: Thiol-PEG3-thiol and a multi-arm PEG-alkene (e.g., 4-arm

PEG-norbornene) are dissolved in a suitable buffer. A photoinitiator (e.g., LAP or Irgacure

2959) is added to the solution. The stoichiometry of thiol to ene groups is typically kept at

1:1.

Polymerization: The precursor solution is placed in a mold and exposed to UV light of a

specific wavelength (e.g., 365 nm) for a defined period. The UV light activates the

photoinitiator, which in turn initiates the radical-mediated thiol-ene reaction, leading to the

formation of a crosslinked hydrogel network.

Post-Polymerization: The resulting hydrogel can be swelled in a suitable buffer to remove

any unreacted components.
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Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the manufacturer's SDS and follow all recommended safety procedures before

handling this chemical. All experimental protocols provided are generalized and may require

optimization for specific applications.

To cite this document: BenchChem. [Thiol-PEG3-thiol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b521457#thiol-peg3-thiol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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